Cas no 354587-66-9 (4-Cinnolinemethanol)
4-Cinnolinemethanol structure
Product Name:4-Cinnolinemethanol
CAS No:354587-66-9
MF:C9H8N2O
MW:160.17262172699
CID:1111391
PubChem ID:23560691
Update Time:2025-04-20
4-Cinnolinemethanol Chemical and Physical Properties
Names and Identifiers
-
- 4-Cinnolinemethanol
- SCHEMBL637764
- XATQUSHJEVFFLF-UHFFFAOYSA-N
- DA-42649
- (cinnolin-4-yl)-methanol
- 354587-66-9
- cinnolin-4-ylmethanol
-
- Inchi： 1S/C9H8N2O/c12-6-7-5-10-11-9-4-2-1-3-8(7)9/h1-5,12H,6H2
- InChI Key： XATQUSHJEVFFLF-UHFFFAOYSA-N
- SMILES： OCC1=CN=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 160.06374
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 46Ų
Experimental Properties
- PSA: 46.01
4-Cinnolinemethanol Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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